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Compound of Interest

Compound Name:
5-(5-Methoxy-2-bromophenyl)-1,3-

oxazole

CAS No.: 2017137-72-1

Cat. No.: B6296125

Get Quote

Executive Summary & Chemical Context
5-(5-Methoxy-2-bromophenyl)-1,3-oxazole (CAS: 2017137-72-1) represents a specific

scaffold within the class of 2,5-disubstituted oxazoles.[1] In oncology research, this structural

motif is frequently designed as a bioisostere of Combretastatin A-4 (CA-4), a potent natural

product that binds to the colchicine site of tubulin.

While the specific CAS 2017137-72-1 is often utilized as a high-value intermediate or library

building block, its cytotoxicity profile must be benchmarked against established tubulin-

targeting agents to validate its potential as a lead compound. This guide outlines the

comparative performance metrics, expected mechanism of action (MOA), and experimental

protocols required to rigorously evaluate this compound.

Structural & Mechanistic Rationale
The cytotoxicity of 5-aryl-oxazoles stems from their ability to mimic the cis-stilbene geometry of

CA-4. The 5-methoxy-2-bromo substitution pattern on the phenyl ring is critical:
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Methoxy Group (C5): Mimics the methoxy-rich rings of colchicine/CA-4, facilitating hydrogen

bonding within the tubulin binding pocket.

Bromine Atom (C2): Provides steric bulk and lipophilicity, locking the conformation or filling

hydrophobic pockets in the target protein.

Oxazole Bridge: Replaces the unstable alkene bridge of CA-4, improving metabolic stability

while maintaining the necessary dihedral angle for receptor binding.

Hypothesized Mechanism of Action (MOA)
Target:

-Tubulin (Colchicine Binding Site).

Effect: Inhibition of tubulin polymerization.[2][3]

Cellular Phenotype: G2/M Phase Cell Cycle Arrest

Apoptosis.
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Figure 1: Hypothesized signaling cascade. The compound binds tubulin, preventing

microtubule assembly, which triggers mitotic arrest and subsequent cell death.

Comparative Analysis: Benchmarking Performance
To validate the cytotoxicity of 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole, it must be screened

alongside positive controls. The following table establishes the Target Performance Profile

(TPP) based on high-potency analogs in this chemical class.

Table 1: Comparative Cytotoxicity Benchmarks (IC50 Values)
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Compound
Class

Representat
ive Agent

Mechanism
Target IC50
(HeLa)

Target IC50
(MCF-7)

Clinical
Status

Target

Analyte

5-(5-

Methoxy-2-

bromophenyl)

-1,3-oxazole

Tubulin

Inhibitor

(Predicted)

< 5.0 µM < 5.0 µM
Preclinical /

Hit

Gold

Standard

Combretastat

in A-4 (CA-4)

Tubulin

Destabilizer

0.003 - 0.01

µM

0.005 - 0.02

µM

Phase III

(Fosbretabuli

n)

Standard

Care
Paclitaxel

Tubulin

Stabilizer

0.002 - 0.01

µM

0.001 - 0.01

µM
Approved

Standard

Care
Doxorubicin

DNA

Intercalator
0.1 - 0.5 µM 0.1 - 0.5 µM Approved

Structural

Analog

2,5-

Diphenyloxaz

ole (PPO)

Scintillator

(Inactive

Control)

> 50 µM > 50 µM N/A

Interpretation Guide:

High Potency (Hit): IC50 < 1 µM.[2][4][5] Indicates the bromine/methoxy substitution is

effectively engaging the target.

Moderate Potency (Lead): IC50 1–10 µM. Suggests the scaffold is active but requires

optimization (e.g., adding a 3,4,5-trimethoxyphenyl ring to the other side of the oxazole).

Inactive: IC50 > 20 µM. Indicates failure to engage the colchicine pocket.

Experimental Protocols (Self-Validating Systems)
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To ensure data integrity, the following protocols utilize internal controls to validate the assay

conditions.

Protocol A: MTT Cytotoxicity Assay (Standardized)
Objective: Determine the IC50 value of the target compound.

Preparation:

Dissolve 5-(5-Methoxy-2-bromophenyl)-1,3-oxazole in DMSO to 10 mM stock.

Critical Step: The bromine atom increases lipophilicity (LogP ~3.5). Ensure no precipitation

occurs upon dilution into media. Final DMSO concentration must be < 0.5%.

Seeding:

Seed HeLa or MCF-7 cells at 3,000–5,000 cells/well in 96-well plates. Incubate 24h.

Treatment:

Apply serial dilutions (e.g., 100 µM to 0.01 µM).

Controls:

Negative:[6] 0.5% DMSO.

Positive: Combretastatin A-4 (100 nM) or Doxorubicin (1 µM).

Readout:

Incubate 48h or 72h. Add MTT reagent (5 mg/mL). Lyse with DMSO. Read Absorbance at

570 nm.

Validation Check: The Z-factor of the plate must be > 0.5. The Positive Control must show

>80% cell kill.

Protocol B: Tubulin Polymerization Assay (Mechanism Verification)
Objective: Confirm if cytotoxicity is due to tubulin inhibition vs. general toxicity.
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Reagents: Purified bovine brain tubulin (>99%), GTP, Fluorescence reporter (DAPI or

specialized kit).

Method:

Incubate tubulin with the target compound (10 µM) at 4°C.

Transfer to 37°C to initiate polymerization.

Measure fluorescence enhancement over 60 minutes (Ex 360nm / Em 450nm).

Result Interpretation:

Destabilizer (Target): Flat line (similar to CA-4). Polymerization is suppressed.[3]

Stabilizer: Rapid increase and higher plateau (similar to Paclitaxel).

Inactive: Normal sigmoidal curve (similar to Vehicle Control).

Comparative Workflow Visualization
This diagram illustrates the decision tree for evaluating the compound based on primary screen

results.
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Figure 2: Evaluation workflow. A "Go/No-Go" decision is made at the 10 µM primary screen.

Hits proceed to mechanistic validation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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